Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate

• IUPAC Name: ethyl 4-chloropyrimido[5,4-b]indolizine-5-carboxylate
• InChI: InChI=1S/C13H10ClN3O2/c1-2-19-13(18)9-8-5-3-4-6-17(8)12-10(9)11(14)15-7-16-12/h3-7H,2H2,1H3
• InChI Key: GBWRZVOGQXDAFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC=CN2C3=C1C(=NC=N3)Cl
• Molecular Formula: C13H10ClN3O2
• Molecular Weight: 275.69 g/mol

Description

Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate is a chemical compound with the molecular formula C13H10ClN3O2. It has a molecular weight of 275.69.

Molecular Structure Analysis

The molecular structure of Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate consists of a pyrrole-type five-membered ring and a pyridine-type six-membered ring. The compound also contains an ethyl ester group and a chlorine atom.

Physical And Chemical Properties Analysis

Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate is a compound with a molecular weight of 275.69. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Pyrimido[5,4-a]indolizines Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate and its derivatives are primarily synthesized through the reaction of 2-aminoindolizine-1-carbonitrile or ethyl 2-aminoindolizine-1-carboxylate with various electrophilic reagents. This process is fundamental in producing new pyrimido[5,4-a]indolizines, whose structures are confirmed through elemental analysis and spectral methods like IR, 1H NMR, and mass spectra. These compounds also undergo preliminary antimicrobial screening, indicating potential applications in microbial resistance studies (El-Salam, 2000), (El-Salam, 2000).

Chemical Properties and Reactions

Reactions of Pyrimido[5,4-e]-1,3-thiazine and Pyrimido[4,5-d]pyrimidine Derivatives Ethyl 4-chloropyrimido[5,4-B]Indolizine-5-Carboxylate is involved in reactions with differently substituted thioureas to produce new derivatives of 2,3-dihydro-7-methylpyrimido-[5,4-e]-1,3-thiazine and 7-methyl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine. Spectral analysis and chemical transformations confirm the structure of these compounds. Some of these derivatives exhibit significant pharmacological activities like analgesic, antiinflammatory, and immunosuppressive activities (Malinka, Zawisza, & Zajac, 1989).

Synthesis of 4-oxo-3,4-dihydro- and 2,4-dioxo-1,2,3,4-tetrahydropyrimido[5,4-b]indoles Ethyl 4-Chloropyrimido[5,4-B]Indolizine-5-Carboxylate is crucial in the condensation of N-(2-ethoxycarbonylindol-3-yl)-N′,N′-dialkylamidines to produce a series of 4-oxopyrimido[5,4-b]indoles. These are then converted into various derivatives, showing the chemical versatility and reactivity of this compound. The synthesized 2,4-dioxopyrimido[5,4-b]indoles are obtained through sequential reactions, emphasizing the compound's role in the synthesis of complex heterocyclic structures (Simakov, Velezheva, Dvorkin, & Suvarov, 1985).

Molecular Interactions and Conformational Studies

Through-Space Interaction of 3-Benzylthiothieno[3,4-b]indolizine Derivatives Some derivatives of ethyl 1-benzoyl-3-[(un)substituted benzylthio]thieno[3,4-b]indolizine-9-carboxylates were synthesized, and their conformations investigated. These compounds, in the solid state and chloroform solution, exhibit stacked structures, indicating intriguing molecular interactions and potential applications in material science or molecular engineering (Kakehi et al., 2002).